![molecular formula C17H21ClN2O3S2 B2843446 N-butyl-3-(3-chloro-N,4-dimethylphenylsulfonamido)thiophene-2-carboxamide CAS No. 1251605-04-5](/img/structure/B2843446.png)
N-butyl-3-(3-chloro-N,4-dimethylphenylsulfonamido)thiophene-2-carboxamide
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Overview
Description
“N-butyl-3-(3-chloro-N,4-dimethylphenylsulfonamido)thiophene-2-carboxamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom . The compound also has a carboxamide group (-CONH2), a sulfonamide group (-S(=O)2-NH2), and a butyl group (-C4H9) attached to the thiophene ring .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiophene ring, as a heterocyclic aromatic ring, would contribute to the compound’s stability and reactivity . The electronegative sulfur, nitrogen, and oxygen atoms in the carboxamide and sulfonamide groups would likely be involved in hydrogen bonding and other intermolecular interactions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the thiophene ring and the various functional groups. For example, the thiophene ring might undergo electrophilic aromatic substitution reactions . The carboxamide and sulfonamide groups could participate in a variety of reactions involving the carbonyl group or the nitrogen-sulfur bond .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar carboxamide and sulfonamide groups might increase its solubility in polar solvents . The compound’s melting and boiling points, density, and other properties would be determined by the strength of the intermolecular forces between its molecules.Scientific Research Applications
Environmental Sensing and Analysis
The design and application of reaction-based fluorescent probes for selective discrimination of thiophenols over aliphatic thiols highlight the environmental applications of related compounds. These probes, designed using structures that include similar sulfonylamido groups, have shown potential in sensitive and selective detection techniques crucial for monitoring toxic substances in water samples. Such applications are essential in environmental science for tracking pollution and ensuring water safety (Wang et al., 2012).
Antimicrobial Research
Research into the synthesis and antimicrobial activities of novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes, which share structural similarities with N-butyl-3-(3-chloro-N,4-dimethylphenylsulfonamido)thiophene-2-carboxamide, indicates significant potential in developing new antimicrobial agents. These compounds have demonstrated considerable activities against a variety of bacterial and fungal strains, suggesting their utility in addressing resistance to traditional antibiotics (Babu et al., 2013).
Material Science and Organic Synthesis
The preparation and utility of dianions from N-tert-butylthiophene-2-sulfonamide, which shares a functional group with the compound of interest, shed light on the versatility of these compounds in synthetic organic chemistry. Such dianions are useful for the preparation of various substituted thiophene-2-sulfonamides, indicating their role in the synthesis of new materials and chemicals with potential applications in material science and organic synthesis (Graham & Scholz, 1991).
Corrosion Inhibition
Compounds structurally related to this compound have been studied for their corrosion inhibition properties on low carbon steel in hydrochloric acid solution. This application is crucial in industrial settings where metal corrosion can lead to significant economic losses and safety hazards. The effectiveness of these compounds in corrosion protection demonstrates their potential in industrial maintenance and preservation (Khalifa & Abdallah, 2011).
Future Directions
Thiophene derivatives are a topic of ongoing research in medicinal chemistry, due to their wide range of therapeutic properties . Future research might explore the synthesis of new thiophene derivatives, their biological activity, and their potential applications in the treatment of various diseases.
properties
IUPAC Name |
N-butyl-3-[(3-chloro-4-methylphenyl)sulfonyl-methylamino]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O3S2/c1-4-5-9-19-17(21)16-15(8-10-24-16)20(3)25(22,23)13-7-6-12(2)14(18)11-13/h6-8,10-11H,4-5,9H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXSLODSRJUCORH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=C(C=CS1)N(C)S(=O)(=O)C2=CC(=C(C=C2)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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